Cas no 932320-68-8 (N-(3-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(3-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 932320-68-8
• MF: C₂₃H₁₉N₃O₂
• MW: 369.415865182877
• CID: 5441833
• PubChem ID: 8721686
• Update Time: 2025-11-01

N-(3-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylphenyl)-2-oxo-4-phenyl-1(2H)-quinazolineacetamide
• 932320-68-8
• 2-(2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(m-tolyl)acetamide
• N-(3-methylphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• AKOS002029487
• N-(3-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• F3167-1504

• Inchi： 1S/C23H19N3O2/c1-16-8-7-11-18(14-16)24-21(27)15-26-20-13-6-5-12-19(20)22(25-23(26)28)17-9-3-2-4-10-17/h2-14H,15H2,1H3,(H,24,27)
• InChI Key： ISCGMLDRBWLGMW-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2C=CC=CC=2)C2C=CC=CC=2N1CC(NC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 369.147726857g/mol
• Monoisotopic Mass: 369.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.36±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-(3-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

N-(3-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide: A Comprehensive Overview

The compound with CAS No 932320-68-8, known as N-(3-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential bioactivity. This compound belongs to the class of quinazolinone derivatives, which are well-known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. Recent studies have further elucidated its mechanism of action and potential therapeutic applications, making it a subject of intense research interest.

The quinazolinone core of this compound is a key structural feature that contributes to its biological activity. Quinazolinones are heterocyclic compounds with a benzene ring fused to a pyrimidine ring, providing a rigid framework that can interact with various biological targets. In the case of N-(3-methylphenyl)-2-(2-oxo-4-phenyl...), the substitution pattern at the 4-position of the quinazolinone ring with a phenyl group enhances its hydrophobicity and potentially improves its binding affinity to target proteins. Additionally, the acetylamine group attached to the quinazolinone moiety introduces flexibility and hydrogen bonding capabilities, further modulating its bioactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. For instance, researchers have employed the Biginelli reaction to construct the quinazolinone skeleton, followed by subsequent functionalization steps to introduce the acetylamine and aryl groups. These methods not only enhance the scalability of the synthesis but also allow for fine-tuning of the substituents to optimize bioactivity.

From a pharmacological perspective, N-(3-methylphenyl)-... has demonstrated promising activity in preclinical models. Studies have shown that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, it has been reported to possess cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent. The mechanism underlying these effects appears to involve modulation of signaling pathways such as MAPK and NF-kB, which are critical for cell proliferation and inflammation.

One of the most exciting developments in recent research is the exploration of N-(3-methylphenyl)-... as a potential lead compound for drug development. Researchers have employed computational modeling techniques, such as molecular docking and QSAR analysis, to predict its binding modes and optimize its pharmacokinetic properties. These studies have revealed that the compound has favorable drug-like properties, including good solubility and moderate permeability.

In conclusion, N-(3-methylphenyl)-... represents a promising candidate for further exploration in drug discovery programs targeting inflammatory diseases and cancer. Its unique chemical structure, coupled with advances in synthetic chemistry and pharmacological research, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic interventions in the near future.